6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,5-dichlorobenzoate
• InChI: InChI=1S/C19H14Cl2N2O4S/c1-10-5-11(2)23-19(22-10)28-9-13-7-16(24)17(8-26-13)27-18(25)14-6-12(20)3-4-15(14)21/h3-8H,9H2,1-2H3
• InChI Key: FTRTXGCBFQZCHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C19H14Cl2N2O4S
• Molecular Weight: 437.3 g/mol

Description

Pyrimidine derivatives have been reported to exhibit various pharmacological activities such as analgesic, anti-epileptic, antiviral, anti-hypertensive minoxidil, antimycobacterial and potent phosphodiesterase inhibitors.

Synthesis Analysis

New tetrazolyl derivatives of pyrimidine were synthesized containing various linker groups.

Molecular Structure Analysis

The structure of these compounds was established by NMR spectroscopy and X-ray diffraction analysis.

Chemical Reactions Analysis

Heteroleptic divalent metal complexes have been synthesized from pyrimidine Schiff base ligand. The Schiff base and its complexes were characterized by analytical measurements, spectral and magnetometry.

Physical And Chemical Properties Analysis

The synthesized metal complexes were non-hygroscopic and stable at room temperature and reasonably soluble only in DMSO and DMF.

Scientific Research Applications

Pesticide and Insecticide Applications

This compound exhibits pesticidal properties due to its unique chemical structure. Researchers have explored its potential as an insecticide to control aphids on vegetable, cereal, and orchard crops. .

Mechanism of Action

The compounds displayed moderate to good antimicrobial and antifungal activities against various bacteria and fungi. They also exhibited good antioxidant potentials with ferrous ion chelation and, 1-diphenyl-2-picryl-hydrazyl (DPPH) radical scavenging assays. Molecular docking studies showed a good interaction with drug targets used.

Safety and Hazards

The safety information for a similar compound, 3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-2-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}propanoic acid, indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The wide interest in pyrimidine-based compounds is mainly due to their applications in different areas such as pharmaceutical, agrochemical, and phytosanitary industries. There are a wide spectrum of pharmacologically active compounds of pyrimidine, and its use in pharmaceuticals is becoming increasingly broad since the synthetic discovery of its substituted derivatives.